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Introduction

Ivabradine-D6 is the deuterated analog of lvabradine, a heart rate-lowering agent used for the
symptomatic treatment of stable angina pectoris and chronic heart failure. As a stable isotope-
labeled compound, Ivabradine-D6 serves as an invaluable tool in pharmacokinetic and
metabolic studies, acting as an internal standard for the quantification of Ivabradine in
biological samples by mass spectrometry.[1][2][3] Its use allows for more accurate and precise
measurements by correcting for variations during sample preparation and analysis. This guide
provides a comprehensive overview of the chemical properties, structure, and relevant
experimental methodologies for Ivabradine-D6.

Chemical Properties and Structure

Ivabradine-D6 shares the same core structure as Ivabradine, with the key difference being the
substitution of six hydrogen atoms with deuterium atoms on the two methoxy groups of the
benzazepinone ring.[4][5] This specific labeling provides a distinct mass difference for mass
spectrometric detection without significantly altering the physicochemical properties of the
molecule.
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Quantitative Data Summary

The key chemical and physical properties of Ivabradine-D6 hydrochloride are summarized in

the table below.

Property

Value

Reference

Molecular Formula

C27H30D6N205.HCI

[4]

Molecular Weight 511.08 g/mol [41[6]
CAS Number 2070009-63-9 [4]
Appearance White to Off-white Solid [4]
Melting Point >190°C (decomposes) [4]
Purity >98% [5]
Soluble in Methanol. Water: 50
mg/mL (97.83 mM; requires
Solubility sonication). DMSO: 25 mg/mL [21[7]
(48.92 mM; requires
sonication).
Powder: -20°C for 3 years. In
Storage solvent: -80°C for 6 months, [2]

-20°C for 1 month.

Chemical Structure

The structural relationship between Ivabradine and Ivabradine-D6 is depicted below,

highlighting the sites of deuterium labeling.

Fig. 1: Chemical structures of Ivabradine and Ivabradine-D6.

Experimental Protocols

While specific synthesis protocols for Ivabradine-D6 are proprietary to manufacturers, the

analytical methods for the quantification of Ivabradine in biological matrices are well-
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d

ocumented and commonly employ Ivabradine-D6 as an internal standard. Below are

representative methodologies.

Liquid Chromatography-Tandem Mass Spectrometry

(

LC-MS/MS) for Ivabradine Quantification

This method is widely used for the sensitive and specific quantification of lvabradine in plasma

and urine samples.

1

w

. Sample Preparation (Liquid-Liquid Extraction)
To 100 pL of plasma, add the internal standard solution (lvabradine-D6).
Add a suitable organic solvent (e.g., ethyl acetate) for extraction.
Vortex the mixture to ensure thorough mixing.
Centrifuge to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of
nitrogen.

Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.
. Chromatographic Conditions
Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.7 um) is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is
common.

Flow Rate: A flow rate of around 0.3-0.5 mL/min is generally employed.
Injection Volume: 5-10 pL.

. Mass Spectrometric Conditions
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 lonization Mode: Electrospray lonization (ESI) in positive mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor to
product ion transitions for lvabradine and Ivabradine-D6 are monitored.

o Example Transitions: These would be specific to the instrument and would be optimized,
but would involve the parent ion and a characteristic fragment ion.
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Fig. 2: General workflow for LC-MS/MS analysis of Ivabradine.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15611388/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ivabradine-d6-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

High-Performance Liquid Chromatography (HPLC) with

UV Detection

While less sensitive than LC-MS/MS, HPLC-UV can be used for the analysis of bulk drug
substance and pharmaceutical formulations.

1. Sample Preparation

o Accurately weigh and dissolve the Ivabradine sample in a suitable diluent (e.g., methanol or
mobile phase).

« Filter the solution through a 0.45 um filter before injection.
2. Chromatographic Conditions
e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um) is suitable.

* Mobile Phase: An isocratic or gradient mixture of a buffer (e.g., phosphate or acetate buffer)
and an organic solvent (e.g., acetonitrile or methanol).

e Flow Rate: Typically 1.0 mL/min.

o Detection: UV detection at the wavelength of maximum absorbance for Ivabradine (around
286 nm).

Conclusion

Ivabradine-D6 is an essential tool for researchers and drug development professionals
involved in the study of Ivabradine. Its well-defined chemical properties and use as an internal
standard in advanced analytical techniques like LC-MS/MS enable the accurate and reliable
guantification of Ivabradine in complex biological matrices. The methodologies outlined in this
guide provide a foundation for the application of lIvabradine-D6 in pharmacokinetic, drug
metabolism, and bioequivalence studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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